2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C23H21FN6O3S/c1-13-3-4-14(2)18(9-13)30-19(10-17-11-20(31)27-22(33)26-17)28-29-23(30)34-12-21(32)25-16-7-5-15(24)6-8-16/h3-9,11H,10,12H2,1-2H3,(H,25,32)(H2,26,27,31,33)
• InChI Key: AZAIABKCGIWXLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C23H21FN6O3S
• Molecular Weight: 480.5 g/mol

Description

2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C23H21FN6O3S and its molecular weight is 480.52. The purity is usually 95%.
BenchChem offers high-quality 2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging Applications

Research has developed novel series of selective ligands for imaging the translocator protein (18 kDa) with PET, highlighting the significance of incorporating fluorine atoms into chemical structures for labeling with fluorine-18. This enables in vivo imaging using positron emission tomography (PET), providing insights into neuroinflammatory processes and microglia activation (Dollé et al., 2008).

Synthesis and Biological Activity

Another study explored the synthesis of novel chemical structures derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. This research underscores the potential of such compounds in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Structural Characterization for Potential Pesticides

The structural characterization of N-derivatives of certain acetamides, with potential as pesticides, has been detailed through X-ray powder diffraction. This type of research is crucial for the development of new pesticides with improved efficacy and specificity (Olszewska et al., 2011).

Synthesis and Antitumor Activities

Investigations into the synthesis of compounds containing specific functional groups have shown select antitumor activities. This highlights the role of chemical synthesis in developing potential cancer treatments by creating novel compounds with specific biological activities (Jing, 2011).

Herbicidal Activity

Research into the synthesis of derivatives for herbicidal applications has shown that certain compounds exhibit significant activity against dicotyledonous weeds. Such studies contribute to the development of more effective and selective herbicides for agricultural use (Wu et al., 2011).